Cas no 2228197-44-0 (2-(3-bromoprop-1-en-2-yl)-1-benzothiophene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene
• CAS No: 2228197-44-0
• MF: C₁₁H₉BrS
• MW: 253.158160924911
• CID: 6085037
• PubChem ID: 165697904
• Update Time: 2025-05-21

2-(3-bromoprop-1-en-2-yl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene
• 2228197-44-0
• EN300-1927513

• Inchi： 1S/C11H9BrS/c1-8(7-12)11-6-9-4-2-3-5-10(9)13-11/h2-6H,1,7H2
• InChI Key： ASZRWGVVOOMELS-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 251.96083g/mol
• Monoisotopic Mass: 251.96083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene

Introduction to 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene (CAS No. 2228197-44-0)

2-(3-bromoprop-1-en-2-yl)-1-benzothiophene, with the CAS number 2228197-44-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic compounds consisting of a benzene ring fused with a thiophene ring. The presence of the bromoalkenyl substituent at the 2-position imparts specific chemical and physical properties that make it an intriguing candidate for further research and development.

The chemical structure of 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene is characterized by a benzothiophene core with a 3-bromopropenyl group attached at the 2-position. The bromine atom in the propenyl group can serve as a versatile functional handle for further chemical modifications, such as cross-coupling reactions, which are essential in synthetic organic chemistry. This makes 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and functional materials.

In the context of medicinal chemistry, 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that benzothiophenes, in general, exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The bromoalkenyl substituent in 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene can be modified to enhance these biological activities or to target specific biological pathways. For instance, researchers have used this compound as a starting point to synthesize derivatives with improved pharmacological profiles, such as increased potency and selectivity.

The synthetic route to 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene involves several well-established organic reactions. One common approach is the sequential addition of bromine to an allylic substrate followed by coupling with a benzothiophene derivative. This method allows for high yields and good control over the regioselectivity of the bromination step. The versatility of this synthetic route has been demonstrated by its application in the preparation of various analogs and derivatives, which can be tailored for specific applications.

In addition to its potential in medicinal chemistry, 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene has also shown promise in materials science. Benzothiophenes are known for their ability to form stable π-conjugated systems, which are essential for the development of organic semiconductors and other electronic materials. The presence of the bromoalkenyl group can be exploited to fine-tune the electronic properties of these materials, such as their bandgap and charge transport characteristics. Recent research has focused on using 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene as a building block for the synthesis of conjugated polymers and small molecules with enhanced electronic performance.

The physical properties of 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene, such as its melting point, solubility, and stability, have been extensively studied. These properties are crucial for optimizing its use in both laboratory-scale experiments and industrial applications. For example, its solubility in common organic solvents makes it suitable for use in solution-based processing techniques, which are widely employed in the fabrication of organic electronic devices.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-1-benzothiophene (CAS No. 2228197-44-0) is a versatile compound with significant potential in various scientific and technological fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. Whether used as an intermediate in synthetic chemistry or as a building block for advanced materials, this compound continues to attract interest from researchers worldwide due to its promising properties and applications.